Cas no 1357627-06-5 (Benzene, 1-isocyanato-4-(methylsulfonyl)-2-(trifluoromethyl)-)

• Product Name: Benzene, 1-isocyanato-4-(methylsulfonyl)-2-(trifluoromethyl)-
• CAS No: 1357627-06-5
• MF: C₉H₆F₃NO₃S
• MW: 265.209051609039
• MDL: MFCD29066474
• CID: 5218181
• Update Time: 2026-03-06

Benzene, 1-isocyanato-4-(methylsulfonyl)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-4-(methylsulfonyl)-2-(trifluoromethyl)-

• MDL： MFCD29066474
• Inchi： 1S/C9H6F3NO3S/c1-17(15,16)6-2-3-8(13-5-14)7(4-6)9(10,11)12/h2-4H,1H3
• InChI Key： VRUIFZGJPJWSDJ-UHFFFAOYSA-N
• SMILES： C1(N=C=O)=CC=C(S(C)(=O)=O)C=C1C(F)(F)F

Additional information on Benzene, 1-isocyanato-4-(methylsulfonyl)-2-(trifluoromethyl)-

Benzene, 1-Isocyanato-4-(Methylsulfonyl)-2-(Trifluoromethyl): A Comprehensive Overview

The compound Benzene, 1-isocyanato-4-(methylsulfonyl)-2-(trifluoromethyl), identified by the CAS number 1357627-06-5, is a highly specialized aromatic compound with significant applications in various industrial and research domains. This compound is characterized by its unique structure, which includes an isocyanato group at position 1, a methylsulfonyl group at position 4, and a trifluoromethyl group at position 2 on the benzene ring. These functional groups confer the compound with distinctive chemical properties, making it a valuable material in modern chemistry.

Recent studies have highlighted the importance of this compound in the development of advanced materials. The isocyanato group, for instance, plays a crucial role in polymer synthesis, enabling the formation of robust polyurethanes with enhanced mechanical properties. Researchers have demonstrated that incorporating this compound into polymer formulations can significantly improve their thermal stability and resistance to environmental factors. This makes it an ideal candidate for applications in aerospace and automotive industries, where durability and performance under extreme conditions are paramount.

The methylsulfonyl group attached to the benzene ring contributes to the compound's reactivity and solubility characteristics. This functional group has been shown to enhance the compound's ability to participate in nucleophilic aromatic substitution reactions, a key process in organic synthesis. Recent advancements in catalytic systems have further optimized these reactions, leading to higher yields and improved selectivity. Such developments underscore the potential of this compound as a versatile building block in medicinal chemistry and agrochemicals.

The trifluoromethyl group at position 2 introduces electron-withdrawing effects, which influence the electronic properties of the benzene ring. This feature has been leveraged in the design of novel sensors and electronic devices. For instance, studies have shown that thin films incorporating this compound exhibit superior electrical conductivity and sensitivity to environmental stimuli such as temperature and humidity. These properties make it a promising material for next-generation wearable electronics and IoT devices.

In terms of synthesis, researchers have developed efficient methodologies to prepare this compound on a large scale. One notable approach involves a multi-step process that begins with the nitration of benzene followed by subsequent functionalization steps to introduce the isocyanato, methylsulfonyl, and trifluoromethyl groups. Recent optimizations in reaction conditions, such as the use of microwave-assisted synthesis and continuous-flow reactors, have significantly enhanced the scalability and sustainability of these processes.

From an environmental perspective, there is growing interest in understanding the fate and behavior of this compound in natural ecosystems. Studies have shown that its persistence in aquatic environments is relatively low due to rapid biodegradation under aerobic conditions. However, further research is needed to assess its potential impact on terrestrial ecosystems and develop strategies for safe disposal.

In conclusion, Benzene, 1-isocyanato-4-(methylsulfonyl)-2-(trifluoromethyl) represents a cutting-edge material with diverse applications across multiple industries. Its unique chemical structure enables it to serve as a key component in advanced materials, electronic devices, and chemical intermediates. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in shaping future technological innovations.